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Compound of Interest

Compound Name: 2,3-Difluorophenylacetonitrile

Cat. No.: B137455

For Researchers, Scientists, and Drug Development Professionals

The chemical formula C8H5F2N represents a class of compounds known as
difluorobenzonitriles. These molecules are structural isomers, meaning they share the same
molecular formula but differ in the arrangement of their atoms.[1][2] The position of the two
fluorine atoms on the benzene ring significantly influences the chemical and physical properties
of each isomer, making them versatile building blocks in various scientific and industrial
applications, particularly in the development of pharmaceuticals and agrochemicals.[3][4][5]

This technical guide provides a comprehensive overview of the key isomers of C8BH5F2N, their
IUPAC names, physical properties, and significant applications in research and development.

IUPAC Nomenclature and Physical Properties of
C8H5F2N Isomers

The systematic naming of these compounds follows the IUPAC nomenclature rules for
substituted benzene rings. The primary isomers are named based on the positions of the
fluorine atoms relative to the cyano (-CN) group. A summary of their IUPAC names and key
physical properties is presented below.
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Molecular . o ]

IUPAC CAS . Melting Boiling Density
Weight ( . .

Name Number Point (°C) Point (°C) (g/mL)
g/mol )

2,3- -

_ N/A (Liquid at 1.254 (at

Difluorobenzo  21524-39-0 139.10 -

o RT) 25°C)[6]

nitrile

2,4-

Difluorobenzo  3939-09-1 139.10 - 197-198 -

nitrile

2,5-

Difluorobenzo  64248-64-2 139.11 33-35 188 -

nitrile

2,6-

Difluorobenzo  1897-52-5 139.1 28 197-198 1.24

nitrile

3,4-

Difluorobenzo  64248-62-0 139.10 52-54 - -

nitrile

3,5-

Difluorobenzo  64248-63-1 139.1 84-86[7] 160 -

nitrile

Applications in Research and Drug Development

Difluorobenzonitrile isomers are valuable intermediates in organic synthesis. The presence and

position of the fluorine atoms can enhance the metabolic stability, bioavailability, and binding

affinity of target molecules, making them attractive motifs in drug design.[3]

» 2,3-Difluorobenzonitrile: Serves as a key intermediate in the synthesis of pharmaceuticals,

including anti-cancer and anti-inflammatory drugs.[5] It is also used in material science for

creating advanced polymers and coatings with improved chemical resistance and thermal

stability.[5]
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e 2.,4-Difluorobenzonitrile: This isomer is a common building block for introducing fluorinated
benzonitrile into target molecules via nucleophilic aromatic substitution.[8] It has been
utilized in the synthesis of compounds studied for the treatment of Alzheimer's disease and
in the creation of iridium complexes for OLEDs and photoredox catalysis.[8]

o 2,5-Difluorobenzonitrile: Employed as an intermediate in the development of novel
pharmaceuticals, particularly those targeting neurological disorders.[4] It is also used in the
agrochemical industry for producing herbicides and insecticides.[4]

e 2,6-Difluorobenzonitrile: A versatile compound used in the synthesis of various
pharmaceuticals, including anti-inflammatory and anti-cancer drugs. It is also a component in
the formulation of agrochemicals like herbicides and pesticides and is used in material
science for specialty polymers.

o 3,4-Difluorobenzonitrile: Widely used in the synthesis of pharmaceutical compounds and
agrochemical products.[3] The fluorine atoms in this isomer can improve the
pharmacokinetics and biological activity of the final products.[3]

» 3,5-Difluorobenzonitrile: Applied as an electron acceptor unit in materials for Organic Light-
Emitting Diodes (OLEDS) that exhibit thermally activated delayed fluorescence (TADF).[9] It
is also used in organometallic chemistry to facilitate catalytic reactions.[9]

Experimental Protocols

The synthesis and application of difluorobenzonitrile isomers are described in various scientific
publications. For detailed experimental methodologies, researchers are encouraged to consult
the primary literature. For instance, the synthesis of 3,5-difluorobenzonitrile from 3,5-
difluorobromobenzene is detailed in the Journal of Medicinal Chemistry and Tetrahedron.[7]
These papers provide specific reaction conditions, purification techniques, and characterization
data. Similarly, studies on the use of 2,4-difluorobenzonitrile in the synthesis of compounds for
neurodegenerative diseases can be found in the Journal of Medicinal Chemistry.[8]

Logical Relationship of CBH5F2N Isomers

The following diagram illustrates the relationship between the parent molecular formula and its
various difluorobenzonitrile isomers.
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Molecular Formula
C8H5F2N

2,3-Difluorobenzonitrile 2,4-Difluorobenzonitrile 2,5-Difluorobenzonitrile 2,6-Difluorobenzonitrile 3,4-Difluorobenzonitrile 3,5-Difluorobenzonitrile

Click to download full resolution via product page

Caption: Structural isomers of the molecular formula C8H5F2N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Isomers of
C8H5F2N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137455#iupac-name-for-c8h5f2n-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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